Cas no 1432754-12-5 (3-Bromo-5-chloro-2-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-5-chloro-2-(difluoromethyl)pyridine
• CAS No: 1432754-12-5
• MF: C₆H₃BrClF₂N
• MW: 242.448526620865
• MDL: MFCD24447545
• CID: 4782186
• Update Time: 2025-11-02

3-Bromo-5-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-2-(difluoromethyl)pyridine
• TQU0353

• MDL： MFCD24447545
• Inchi： 1S/C6H3BrClF2N/c7-4-1-3(8)2-11-5(4)6(9)10/h1-2,6H
• InChI Key： VDBVLTIEQDPSQU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1C(F)F)Cl

Computed Properties

• Exact Mass: 240.911
• Monoisotopic Mass: 240.911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-chloro-2-(difluoromethyl)pyridine

3-Bromo-5-chloro-2-(difluoromethyl)pyridine (CAS No. 1432754-12-5): A Versatile Halogenated Pyridine Derivative

3-Bromo-5-chloro-2-(difluoromethyl)pyridine (CAS No. 1432754-12-5) is a highly specialized halogenated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique combination of bromo, chloro, and difluoromethyl substituents, offers remarkable chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for "3-Bromo-5-chloro-2-(difluoromethyl)pyridine synthesis" or "CAS 1432754-12-5 applications," reflecting the growing interest in this compound.

The molecular structure of 3-Bromo-5-chloro-2-(difluoromethyl)pyridine features a pyridine ring substituted with three distinct functional groups. The presence of both bromine and chlorine atoms makes this compound particularly useful in cross-coupling reactions, which are fundamental in modern organic synthesis. The difluoromethyl group (-CF2H) is increasingly important in medicinal chemistry due to its ability to modulate the physicochemical properties of molecules, a topic that has become a hot research area in drug discovery.

Recent trends in pharmaceutical research show increased interest in "fluorinated pyridine derivatives" and "halogenated heterocycles for drug discovery." 3-Bromo-5-chloro-2-(difluoromethyl)pyridine perfectly aligns with these trends, as evidenced by its growing appearance in patent literature. The compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system disorders and infectious diseases.

In agrochemical applications, 3-Bromo-5-chloro-2-(difluoromethyl)pyridine has shown promise as a building block for novel crop protection agents. With the increasing demand for "eco-friendly pesticides" and "next-generation fungicides," this compound's structural features make it particularly valuable. The difluoromethyl group can enhance the metabolic stability of agrochemicals, while the halogen atoms provide sites for further structural modifications.

The synthesis of 3-Bromo-5-chloro-2-(difluoromethyl)pyridine typically involves multi-step procedures starting from commercially available pyridine derivatives. Recent advances in "regioselective halogenation" and "direct difluoromethylation" methods have improved the efficiency of producing this compound. These synthetic methodologies are frequently searched by organic chemists working on "heterocyclic compound synthesis" and "fluorine chemistry."

From a commercial perspective, 3-Bromo-5-chloro-2-(difluoromethyl)pyridine has seen steady demand growth in recent years. Pharmaceutical companies and contract research organizations often inquire about "CAS 1432754-12-5 suppliers" and "bulk quantities of halogenated pyridines." The compound's market is expected to expand further as its applications in drug discovery continue to develop.

Quality control of 3-Bromo-5-chloro-2-(difluoromethyl)pyridine is crucial for its various applications. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure purity and confirm identity. These analytical techniques are frequently searched alongside the compound name, reflecting users' needs for "3-Bromo-5-chloro-2-(difluoromethyl)pyridine characterization" and "analytical methods for halogenated pyridines."

Storage and handling of 3-Bromo-5-chloro-2-(difluoromethyl)pyridine require standard laboratory precautions for halogenated compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. Safety data sheets often accompany searches for "3-Bromo-5-chloro-2-(difluoromethyl)pyridine handling" and "CAS 1432754-12-5 safety."

The future outlook for 3-Bromo-5-chloro-2-(difluoromethyl)pyridine appears promising, particularly in the context of "fluorine in medicinal chemistry" and "halogenated heterocycles in agrochemicals." As research continues to explore new applications for this versatile building block, its importance in both academic and industrial settings is likely to grow. The compound's unique structural features position it well to contribute to advancements in multiple chemical sectors.

In conclusion, 3-Bromo-5-chloro-2-(difluoromethyl)pyridine (CAS No. 1432754-12-5) represents an important intermediate in modern chemical research and development. Its combination of halogen atoms and fluorine-containing group makes it particularly valuable for creating diverse molecular architectures. As interest in "fluorinated building blocks" and "halogenated pyridine derivatives" continues to rise, this compound is poised to play an increasingly significant role in pharmaceutical and agrochemical innovation.